N1-(1-methoxypropan-2-yl)-N2-(thiazol-2-yl)oxalamide

• IUPAC Name: N'-(1-methoxypropan-2-yl)-N-(1,3-thiazol-2-yl)oxamide
• InChI: InChI=1S/C9H13N3O3S/c1-6(5-15-2)11-7(13)8(14)12-9-10-3-4-16-9/h3-4,6H,5H2,1-2H3,(H,11,13)(H,10,12,14)
• InChI Key: FCOJXGKVGZOWSX-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NC(=O)C(=O)NC1=NC=CS1
• Molecular Formula: C9H13N3O3S
• Molecular Weight: 243.29 g/mol

Description

“N1-(1-methoxypropan-2-yl)-N2-(thiazol-2-yl)oxalamide” is a complex organic compound. It contains a methoxypropane group, a thiazole group, and an oxalamide group.

Molecular Structure Analysis

The compound contains a methoxypropane group, which is a propane molecule with a methoxy (O-CH3) group attached. It also contains a thiazole group, which is a ring structure containing nitrogen and sulfur. Finally, it has an oxalamide group, which is a type of amide.

Chemical Reactions Analysis

The reactivity of this compound would likely depend on the specific conditions and reagents used. Generally, amides can participate in a variety of reactions, including hydrolysis and condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the methoxy group could make it more soluble in organic solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. For example, many drugs that contain a thiazole ring work by inhibiting certain enzymes.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. It could be interesting to explore its potential uses in medicine, given the biological activity of many thiazole-containing compounds.